Cas no 1233932-19-8 (2-Chloro-6,7-difluoroquinazoline)

• Product Name: 2-Chloro-6,7-difluoroquinazoline
• CAS No: 1233932-19-8
• MF: C₈H₃ClF₂N₂
• MW: 200.572627305984
• CID: 5558348
• Update Time: 2025-10-29

2-Chloro-6,7-difluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6,7-difluoroquinazoline

• Inchi： 1S/C8H3ClF2N2/c9-8-12-3-4-1-5(10)6(11)2-7(4)13-8/h1-3H
• InChI Key： HTUKNBYKVIZQFZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C(F)=C2)=CN=C1Cl

Additional information on 2-Chloro-6,7-difluoroquinazoline

Introduction to 2-Chloro-6,7-difluoroquinazoline (CAS No: 1233932-19-8)

2-Chloro-6,7-difluoroquinazoline, identified by the Chemical Abstracts Service Number (CAS No) 1233932-19-8, is a fluorinated quinazoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules known for their broad spectrum of biological activities, making them valuable scaffolds in the development of novel therapeutic agents.

The structural framework of 2-Chloro-6,7-difluoroquinazoline consists of a quinazoline core substituted with chlorine and fluorine atoms at the 2nd and 6th/7th positions, respectively. The presence of these halogen atoms introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. Specifically, the electron-withdrawing nature of fluorine atoms enhances the electrophilicity of the quinazoline ring, facilitating its participation in various chemical reactions such as nucleophilic substitution and metal-catalyzed cross-coupling reactions.

In recent years, quinazoline derivatives have been extensively studied for their potential applications in drug discovery. The 2-Chloro-6,7-difluoroquinazoline scaffold has emerged as a promising candidate due to its ability to modulate multiple biological pathways. For instance, studies have demonstrated its inhibitory activity against certain kinases and enzymes implicated in cancer progression. The fluorinated substituents play a crucial role in optimizing the binding affinity and selectivity of this compound towards its target proteins.

One of the most compelling aspects of 2-Chloro-6,7-difluoroquinazoline is its versatility in medicinal chemistry. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological properties. For example, modifications at the 3-position of the quinazoline ring have led to compounds with improved solubility and metabolic stability. Additionally, the chlorine atom at the 2-position serves as a handle for further functionalization, enabling the synthesis of a diverse library of analogs.

The synthesis of 2-Chloro-6,7-difluoroquinazoline typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation reactions to introduce fluorine and chlorine atoms at the desired positions. The use of palladium-catalyzed cross-coupling reactions has also been employed to construct the quinazoline core efficiently. These synthetic strategies highlight the compound's synthetic accessibility, which is essential for large-scale production and structural optimization.

Recent advances in computational chemistry have further accelerated the development of 2-Chloro-6,7-difluoroquinazoline derivatives. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting experimental validation. This approach has been particularly useful in identifying lead compounds for drug development. Additionally, virtual screening methods have been employed to explore novel analogs with improved pharmacokinetic properties.

The biological activity of 2-Chloro-6,7-difluoroquinazoline has been investigated across various disease models. Preliminary studies suggest that this compound exhibits inhibitory effects on certain kinases involved in tumor growth and metastasis. The fluorinated quinazoline scaffold appears to disrupt key signaling pathways by interfering with enzyme-substrate interactions. These findings underscore the potential of this compound as an anti-cancer agent.

Moreover, 2-Chloro-6,7-difluoroquinazoline has shown promise in combating infectious diseases caused by bacterial and viral pathogens. Its ability to inhibit essential enzymes required for microbial survival makes it a candidate for developing novel antibiotics and antivirals. The halogenated substituents enhance its bioavailability and reduce susceptibility to degradation by enzymatic or environmental factors.

The safety profile of 2-Chloro-6,7-difluoroquinazoline is another critical aspect that has been evaluated through in vitro and in vivo studies. Preliminary toxicology assessments indicate that this compound exhibits moderate toxicity at high concentrations but remains relatively safe at therapeutic doses. Further studies are ongoing to optimize its pharmacological properties while minimizing adverse effects.

In conclusion,2-Chloro-6,7-difluoroquinazoline (CAS No: 1233932-19-8) represents a significant advancement in pharmaceutical research due to its structural versatility and biological activity. Its potential applications in oncology and infectious disease treatment make it a valuable asset for drug development programs. As research continues to uncover new therapeutic uses for this compound, it is expected to play an increasingly important role in addressing global health challenges.